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Compound of Interest

Compound Name:
1-Decanamine, N-decyl-N-methyl-,

N-oxide

Cat. No.: B011905 Get Quote

Technical Dossier: 1-Decanamine, N-decyl-N-
methyl-, N-oxide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Decanamine, N-decyl-N-
methyl-, N-oxide, a tertiary amine oxide with applications in various fields of chemical and

biomedical research. This guide synthesizes key molecular data, and outlines a conceptual

framework for its identification and characterization.

Core Molecular Data
1-Decanamine, N-decyl-N-methyl-, N-oxide is a chemical compound with the molecular

formula C21H45NO.[1][2] Its molecular weight is approximately 327.6 g/mol .[1] This molecule

is classified as a tertiary amine oxide, which is evident from the N-oxide functional group

attached to a nitrogen atom bonded to three organic substituents (two decyl chains and one

methyl group).

Physicochemical Properties
A summary of the key computed and experimental properties for 1-Decanamine, N-decyl-N-
methyl-, N-oxide is presented in the table below. These parameters are crucial for

understanding the compound's behavior in various experimental and biological systems.
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Property Value Source

Molecular Formula C21H45NO PubChem[1][2]

Molecular Weight 327.6 g/mol PubChem[1]

Monoisotopic Mass 327.350115059 Da PubChem[1]

XLogP3-AA 8.7 PubChem[1]

Physical Description Liquid
EPA Chemical Data Reporting

(CDR)[1]

CAS Number 100545-50-4 PubChem[1]

Conceptual Workflow for Compound Analysis
The following diagram illustrates a generalized workflow for the analysis and characterization of

a chemical entity such as 1-Decanamine, N-decyl-N-methyl-, N-oxide. This process begins

with the fundamental identification based on its chemical formula and progresses through

various analytical techniques to confirm its structure and purity.
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Compound Identification
(1-Decanamine, N-decyl-N-methyl-, N-oxide)

Molecular Formula Determination
(C21H45NO)

Molecular Weight Analysis
(Mass Spectrometry)

Structural Elucidation
(NMR, IR Spectroscopy)

Purity Assessment
(Chromatography - HPLC, GC)

Physicochemical Characterization
(Solubility, LogP)

Data Compilation & Reporting

Click to download full resolution via product page

Caption: A conceptual workflow for the systematic analysis of a chemical compound.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of tertiary amine oxides are

extensive and depend on the specific research context. However, a general approach to the

synthesis of 1-Decanamine, N-decyl-N-methyl-, N-oxide would involve the oxidation of the

corresponding tertiary amine, N,N-didecyl-N-methylamine.

General Synthetic Protocol: Oxidation of a Tertiary Amine

Dissolution: The starting tertiary amine, N,N-didecyl-N-methylamine, is dissolved in a

suitable solvent such as methanol or dichloromethane.

Oxidation: An oxidizing agent, commonly hydrogen peroxide (H₂O₂) or a peroxy acid like

meta-chloroperoxybenzoic acid (m-CPBA), is added to the solution in a controlled manner,

often at reduced temperatures (e.g., 0 °C) to manage the exothermic reaction.

Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin

Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to

determine the consumption of the starting material and the formation of the N-oxide product.

Work-up and Purification: Once the reaction is complete, the excess oxidizing agent is

quenched (e.g., with sodium sulfite solution). The product is then extracted into an organic

solvent. The organic layer is washed, dried, and the solvent is removed under reduced

pressure. The crude product is then purified, typically by column chromatography, to yield the

pure 1-Decanamine, N-decyl-N-methyl-, N-oxide.

Note: This is a generalized protocol and specific conditions such as reaction time, temperature,

and stoichiometry of reagents would need to be optimized for this particular synthesis.

Researchers should always consult relevant safety data sheets and perform a thorough risk

assessment before conducting any chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b011905?utm_src=pdf-body
https://www.benchchem.com/product/b011905?utm_src=pdf-body
https://www.benchchem.com/product/b011905?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Decanamine, N-decyl-N-methyl-, N-oxide | C21H45NO | CID 93529 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - 1-decanamine, n-decyl-n-methyl-, n-oxide (C21H45NO)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. ["1-Decanamine, N-decyl-N-methyl-, N-oxide" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011905#1-decanamine-n-decyl-n-methyl-n-oxide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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